Cas no 102074-64-6 (3-Pyridinol,4-methoxy-6-methyl-)

• Product Name: 3-Pyridinol,4-methoxy-6-methyl-
• CAS No: 102074-64-6
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 124902
• PubChem ID: 53984287
• Update Time: 2025-05-25

3-Pyridinol,4-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol,4-methoxy-6-methyl-
• 3-Pyridinol,4-methoxy-6-methyl-(6CI,9CI)
• SCHEMBL10372181
• 3-Pyridinol, 4-methoxy-6-methyl-
• 4-Methoxy-6-methyl-3-pyridinol
• 4-methoxy-6-methylpyridin-3-ol
• 102074-64-6

• Inchi： 1S/C7H9NO2/c1-5-3-7(10-2)6(9)4-8-5/h3-4,9H,1-2H3
• InChI Key： KAKCCPPCPLMKQH-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CN=C(C)C=1)O

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.35

Additional information on 3-Pyridinol,4-methoxy-6-methyl-

3-Pyridinol,4-methoxy-6-methyl- (CAS No. 102074-64-6): A Comprehensive Overview

3-Pyridinol,4-methoxy-6-methyl-, also known by its CAS registry number CAS No. 102074-64-6, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of pyridinols, which are derivatives of pyridine with hydroxyl groups attached. The presence of a methoxy group at the 4-position and a methyl group at the 6-position imparts distinct chemical characteristics, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 3-Pyridinol,4-methoxy-6-methyl- consists of a pyridine ring with hydroxyl (-OH), methoxy (-OCH3), and methyl (-CH3) substituents. These functional groups influence the compound's reactivity, solubility, and stability. Recent studies have explored the synthesis of this compound through various methods, including oxidation of pyridine derivatives and substitution reactions. The optimization of these synthetic pathways has been a focal point for researchers aiming to enhance yield and reduce production costs.

One of the most promising applications of 3-Pyridinol,4-methoxy-6-methyl- lies in its potential use in pharmaceuticals. The compound has shown activity in preliminary biological assays, suggesting its role as a lead molecule for drug development. Researchers have investigated its anti-inflammatory and antioxidant properties, which could be harnessed for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, the compound's ability to act as a ligand in metalloenzyme inhibition has opened new avenues for exploring its role in enzyme-targeted therapies.

In the field of materials science, 3-Pyridinol,4-methoxy-6-methyl- has been studied for its potential as a precursor in the synthesis of advanced materials. Its ability to form coordination complexes with metal ions makes it a candidate for applications in catalysis and sensing technologies. Recent advancements in nanotechnology have also highlighted its potential as a building block for constructing nanostructured materials with tailored properties.

The environmental impact of CAS No. 102074-64-6 has been another area of research interest. Studies have examined its biodegradation patterns and toxicity profiles to assess its safety for industrial use. Results indicate that under specific environmental conditions, the compound undergoes rapid degradation, reducing its ecological footprint. However, further research is required to fully understand its long-term effects on ecosystems.

From an analytical standpoint, the characterization of 3-Pyridinol,4-methoxy-6-methyl- has been enhanced by modern spectroscopic techniques such as NMR and IR spectroscopy. These methods provide detailed insights into the compound's molecular structure and intermolecular interactions. Additionally, computational chemistry approaches have been employed to predict its electronic properties and reactivity under various conditions.

In conclusion, 3-Pyridinol,4-methoxy-6-methyl- (CAS No. 102074-64-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to fields ranging from pharmaceuticals to materials science.